Cas no 1803844-84-9 (4-Hydroxy-3-nitro-2-phenylpyridine)

• Product Name: 4-Hydroxy-3-nitro-2-phenylpyridine
• CAS No: 1803844-84-9
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 4907560
• Update Time: 2025-05-25

4-Hydroxy-3-nitro-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-nitro-2-phenylpyridine

• Inchi： 1S/C11H8N2O3/c14-9-6-7-12-10(11(9)13(15)16)8-4-2-1-3-5-8/h1-7H,(H,12,14)
• InChI Key： CDZUUSBDEDMYOR-UHFFFAOYSA-N
• SMILES： O=C1C=CNC(=C1[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 373
• XLogP3: 1.8
• Topological Polar Surface Area: 74.9

Additional information on 4-Hydroxy-3-nitro-2-phenylpyridine

Introduction to 4-Hydroxy-3-Nitro-2-Phenylpyridine (CAS No. 1803844-84-9)

4-Hydroxy-3-nitro-2-phenylpyridine (CAS No. 1803844-84-9) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their unique electronic properties and wide-ranging applications. The structure of 4-hydroxy-3-nitro-2-phenylpyridine features a pyridine ring substituted with hydroxyl (-OH), nitro (-NO₂), and phenyl groups at specific positions, which significantly influence its chemical reactivity and biological activity.

The synthesis of 4-hydroxy-3-nitro-2-phenylpyridine typically involves multi-step organic reactions, including nitration, hydroxylation, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

One of the most notable applications of 4-hydroxy-3-nitro-2-phenylpyridine is in the field of drug discovery. Its unique structural features make it a promising candidate for designing bioactive molecules with potential therapeutic applications. For instance, studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, which could be harnessed for developing novel pharmaceutical agents.

In addition to its pharmacological applications, 4-hydroxy-3-nitro-2-phenylpyridine has also been investigated for its role in materials science. Its ability to act as a coordinating ligand in metal complexes has led to its use in designing catalysts for various industrial processes. Recent research has focused on its application in homogeneous catalysis, where it has demonstrated exceptional efficiency in promoting key organic transformations.

The electronic properties of 4-hydroxy-3-nitro-2-ph